Hybrid raspberry microgels with tunable thermoresponsive behavior†

Soft Matter Pub Date: 2013-01-31 DOI: 10.1039/C3SM27433K

Abstract

We report the synthesis of thermosensitive raspberry-like hybrid microgels. They consist of a poly(N-isopropylacrylamide) core decorated with in situ formed silica particles. A linking silane agent was copolymerized to help the anchoring of silica particles formed by a controlled silica precursor addition onto the outer shell. The thermosensitive behaviour is tuneable by adjusting the size of the silica particles.

Graphical abstract: Hybrid raspberry microgels with tunable thermoresponsive behavior
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